2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid

• IUPAC Name: 2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid
• InChI: InChI=1S/C15H18N2O3/c1-9-11(10-6-4-5-7-12(10)16-9)8-13(18)17-15(2,3)14(19)20/h4-7,16H,8H2,1-3H3,(H,17,18)(H,19,20)
• InChI Key: XTFHXZAQURFDJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)CC(=O)NC(C)(C)C(=O)O
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid, also known as MIAP, is a synthetic compound that has been widely used in scientific research. MIAP is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids in the body. As a result, MIAP has been studied for its potential therapeutic applications in various medical conditions, including pain, inflammation, and anxiety.

Mechanism of Action

2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids in the body. Endocannabinoids are naturally occurring compounds that bind to cannabinoid receptors in the body, resulting in various physiological effects, including pain relief, inflammation reduction, and anxiety reduction. By inhibiting FAAH, 2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid increases the levels of endocannabinoids in the body, leading to these physiological effects.
Biochemical and Physiological Effects:
2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid has been shown to have various biochemical and physiological effects in preclinical studies. In animal models of arthritis and neuropathic pain, 2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid has been found to reduce pain and inflammation by increasing the levels of endocannabinoids in the body. 2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid has also been found to have anxiolytic effects in animal models of anxiety. In addition, 2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid has several advantages for lab experiments. It is a highly selective inhibitor of FAAH, which makes it a useful tool for studying the role of endocannabinoids in various physiological processes. 2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid is also stable and can be easily synthesized in large quantities. However, 2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in animal studies. 2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid also has a short half-life in vivo, which can limit its therapeutic potential.

Future Directions

2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid is a promising compound for the development of new therapies for various medical conditions. Future research should focus on the optimization of 2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid's pharmacological properties, including its solubility and half-life. In addition, further studies are needed to determine the safety and efficacy of 2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid in human subjects. 2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid may also have potential applications in other areas of research, such as cancer and metabolic disorders, which should be explored in future studies.

Synthesis Methods

2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid can be synthesized using a multistep process that involves the reaction of 2-methyl-1H-indole-3-acetic acid with N,N-dimethylformamide dimethyl acetal, followed by the reaction with N-(tert-butoxycarbonyl)-L-proline. The resulting product is then treated with trifluoroacetic acid to remove the protecting group, and the final compound is obtained after purification by chromatography.

Scientific Research Applications

2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid has been extensively studied for its potential therapeutic applications in various medical conditions, including pain, inflammation, and anxiety. In preclinical studies, 2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. 2-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]propanoic acid has also been found to have anxiolytic effects in animal models of anxiety.